Cas no 923250-84-4 (N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide)

• Product Name: N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide
• CAS No: 923250-84-4
• MF: C₂₂H₂₂N₂O₃
• MW: 362.421685695648
• CID: 5505717
• PubChem ID: 18587500
• Update Time: 2025-06-11

N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzofuran-2-carbonyl)-N-(4-methylphenyl)piperidine-1-carboxamide
• N-(benzofuran-2-carbonyl)-N-(p-tolyl)piperidine-1-carboxamide
• 923250-84-4
• N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide
• AKOS024471876
• F2843-0219

• Inchi： 1S/C22H22N2O3/c1-16-9-11-18(12-10-16)24(22(26)23-13-5-2-6-14-23)21(25)20-15-17-7-3-4-8-19(17)27-20/h3-4,7-12,15H,2,5-6,13-14H2,1H3
• InChI Key： OPZQGFJQUXHXKZ-UHFFFAOYSA-N
• SMILES： O=C(N(C(C1=CC2C=CC=CC=2O1)=O)C1C=CC(C)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 362.16304257g/mol
• Monoisotopic Mass: 362.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 53.8Ų

Additional information on N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide

Professional Introduction to N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide (CAS No. 923250-84-4)

N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 923250-84-4, represents a convergence of advanced synthetic methodologies and pharmacological innovation. Its molecular structure, characterized by a benzofuran core appended with a piperidine moiety and an amide functional group, positions it as a promising candidate for further exploration in drug discovery and development.

The benzofuran moiety is a key structural feature that contributes to the compound's potential biological activity. Benzofurans are known for their wide range of biological effects, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 4-methylphenyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. This combination of structural elements suggests that N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide may exhibit significant pharmacological activity, particularly in the context of modulating signaling pathways associated with these conditions.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperidine scaffolds. Piperidines are heterocyclic compounds that are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance binding affinity and selectivity. The incorporation of a piperidine-1-carbonyl group in N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide not only contributes to its structural complexity but also opens up possibilities for interactions with biological targets that are sensitive to this moiety.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The benzofuran-piperidine structure is reminiscent of several known neuroactive compounds that have demonstrated efficacy in preclinical studies. For instance, derivatives of benzofuran have shown promise in modulating neurotransmitter systems such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The amide functional group further extends the diversity of possible interactions with biological targets, making this compound a versatile tool for pharmacological investigation.

The synthesis of N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including condensation reactions, cyclization processes, and protective group strategies. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high purity. The ability to synthesize such intricate molecules is crucial for advancing drug discovery efforts and developing new therapeutic agents.

Recent research has also explored the computational modeling of N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide to better understand its potential interactions with biological targets. Molecular docking studies have been particularly useful in predicting how this compound might bind to enzymes and receptors involved in various disease pathways. These computational approaches complement experimental efforts by providing insights into the molecular recognition processes that underpin pharmacological activity. By integrating experimental data with computational predictions, researchers can more efficiently guide the optimization of lead compounds like this one.

The pharmacokinetic properties of N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary studies suggest that the lipophilic nature of this compound may facilitate its absorption across biological membranes, while its structural features could influence its metabolic stability. Further research into these pharmacokinetic parameters will be crucial for guiding future development efforts.

In conclusion, N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide (CAS No. 923250-84-4) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a benzofuran core, a piperidine moiety, and an amide functional group positions it as a promising candidate for further exploration in drug discovery. Advances in synthetic chemistry, computational modeling, and pharmacological investigation continue to enhance our understanding of this compound's properties and applications. As research progresses, N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-1-benzofuran-2-carboxamide is likely to play an increasingly important role in the development of novel therapeutic agents.